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Compound of Interest

Compound Name: N-Carbethoxy-L-threonine

Cat. No.: B15185626

For researchers, scientists, and professionals in drug development, the safe handling of
specialized chemical reagents like N-Carbethoxy-L-threonine is paramount. While a specific
Safety Data Sheet (SDS) for N-Carbethoxy-L-threonine is not readily available, safety
protocols can be established based on data from structurally similar N-protected amino acids.
This guide provides essential safety and logistical information, including operational and
disposal plans, to ensure the safe handling of this compound in a laboratory setting. The
following recommendations are based on the safety profiles of analogous compounds such as
N-Carbobenzyloxy-L-alanine and N-[(S)-1-Carbethoxy-1-butyl]-L-alanine.

Health Hazard Information

N-Carbethoxy-L-threonine is anticipated to be a white, solid powder. Based on analogous
compounds, it may cause skin and eye irritation, and potentially respiratory irritation if inhaled.
[1] It is crucial to handle this chemical with appropriate personal protective equipment and in a
well-ventilated area.

Personal Protective Equipment (PPE)

To ensure the safety of laboratory personnel, the following personal protective equipment
should be worn when handling N-Carbethoxy-L-threonine:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.[2][3][4]
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» Skin Protection: Wear appropriate protective gloves and a laboratory coat to prevent skin
exposure.[2][3][4]

» Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a NIOSH-
approved respirator should be used.[1]

Quantitative Data from Analogous Compounds

The following table summarizes key quantitative data from the Safety Data Sheets of
structurally similar N-protected amino acids. This data is provided as a reference to understand
the general physical and chemical properties to be expected.

N-
N-Carbobenzyloxy- .
Property . Glycine Carbobenzyloxygly
L-alanine .
cine
Physical State Powder Solid Powder Solid Powder Solid
Appearance White White White
Odor Odorless Odorless Odorless
] ] 82-84°C/179.6 - 117 -121°C/242.6 -
Melting Point/Range 233°C/451.4°F
183.2 °F 249.8 °F
N No information ) No information
Solubility _ Soluble in water _
available available
Molecular Formula C11H13NO4 C2H5NO2 C10H11INOA4
Molecular Weight 223.23 75.07 209.2

Source: Fisher Scientific SDS[2][3][4]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to maintaining a safe laboratory
environment.

Handling and Storage
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» Handling: Avoid contact with skin, eyes, and clothing.[2][4] Wash hands thoroughly after
handling.[1] Avoid the formation of dust and aerosols.[5]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][3]
Store away from incompatible materials such as strong oxidizing agents.[2][3][4]

First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1][4]

e In Case of Skin Contact: Immediately wash the skin with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[1][4]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Seek medical attention.[1][4]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek medical attention.[4][5]

Spill and Leak Procedures

In the event of a spill, ensure the area is well-ventilated. Wear appropriate personal protective
equipment. Sweep up the spilled solid material, avoiding dust generation, and place it into a
suitable, labeled container for disposal.[2]

Disposal Plan

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the chemical to enter drains or waterways.[1] Contaminated packaging should be treated as
the chemical itself and disposed of accordingly.

Experimental Protocols and Signaling Pathways

Currently, there are no widely published, specific experimental protocols or detailed signaling
pathways for N-Carbethoxy-L-threonine in the public domain. This is common for specialized
reagents primarily used in chemical synthesis, such as a protected amino acid in peptide
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synthesis. Researchers should develop their own experimental protocols based on the specific
application and adhere to the safety guidelines outlined in this document.

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of N-Carbethoxy-L-
threonine, from receipt to disposal.
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Safe Handling Workflow for N-Carbethoxy-L-threonine

Receiving and Storage

Receive Shipment

:

Inspect Container for Damage

:

Store in a Cool, Dry, Well-Ventilated Area

repare for Use

Handlingland Use

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Weigh in Ventilated Enclosure

:

Perform Experiment

ost-Experiment

Cleanup and Disposal

Decontaminate Work Area

:

Collect Waste in Labeled Container

:

Dispose of Waste per Regulations

Click to download full resolution via product page

Safe Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-n-carbethoxy-I-threonine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15185626?utm_src=pdf-custom-synthesis
https://aksci.com/sds/N963_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC169000050&productDescription=CARBOBENZYLOXY-L-ALANINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://mmbio.byu.edu/0000017e-12b0-dfc1-a77e-17bd7fa10000/glycine-pdf
https://www.fishersci.com/store/msds?partNumber=AC108350250&countryCode=US&language=en
https://www.brecklandscientific.co.uk/user/MSDS/S0001932.pdf
https://www.benchchem.com/product/b15185626#personal-protective-equipment-for-handling-n-carbethoxy-l-threonine
https://www.benchchem.com/product/b15185626#personal-protective-equipment-for-handling-n-carbethoxy-l-threonine
https://www.benchchem.com/product/b15185626#personal-protective-equipment-for-handling-n-carbethoxy-l-threonine
https://www.benchchem.com/product/b15185626#personal-protective-equipment-for-handling-n-carbethoxy-l-threonine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15185626?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15185626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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